Cas no 2877667-57-5 (4-{1-[5-bromo-3-(trifluoromethyl)pyridin-2-yl]piperidine-4-carbonyl}morpholine)

• Product Name: 4-{1-[5-bromo-3-(trifluoromethyl)pyridin-2-yl]piperidine-4-carbonyl}morpholine
• CAS No: 2877667-57-5
• MF: C₁₆H₁₉BrF₃N₃O₂
• MW: 422.240173578262
• CID: 5307882
• PubChem ID: 165432361
• Update Time: 2025-05-20

4-{1-[5-bromo-3-(trifluoromethyl)pyridin-2-yl]piperidine-4-carbonyl}morpholine Chemical and Physical Properties

Names and Identifiers

• 2877667-57-5
• AKOS040881725
• F6806-7178
• 4-{1-[5-bromo-3-(trifluoromethyl)pyridin-2-yl]piperidine-4-carbonyl}morpholine
• [1-[5-Bromo-3-(trifluoromethyl)-2-pyridinyl]-4-piperidinyl]-4-morpholinylmethanone

• Inchi： 1S/C16H19BrF3N3O2/c17-12-9-13(16(18,19)20)14(21-10-12)22-3-1-11(2-4-22)15(24)23-5-7-25-8-6-23/h9-11H,1-8H2
• InChI Key： PVLOASHDGJDKTH-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2=NC=C(Br)C=C2C(F)(F)F)CC1)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 421.06127g/mol
• Monoisotopic Mass: 421.06127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.7Ų

Experimental Properties

• Density: 1.505±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 518.4±50.0 °C(Predicted)
• pka: 3.88±0.39(Predicted)

Additional information on 4-{1-[5-bromo-3-(trifluoromethyl)pyridin-2-yl]piperidine-4-carbonyl}morpholine

Introduction to Compound CAS No. 2877667-57-5: 4-{1-[5-Bromo-3-(Trifluoromethyl)Pyridin-2-Yl]Piperidine-4-Carbonyl}Morpholine

The compound with CAS No. 2877667-57-5, named 4-{1-[5-Bromo-3-(Trifluoromethyl)Pyridin-2-Yl]Piperidine-4-Carbonyl}Morpholine, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This molecule is characterized by its complex structure, which includes a morpholine ring, a piperidine moiety, and a pyridine derivative with bromine and trifluoromethyl substituents. The combination of these structural elements contributes to its unique physicochemical properties and biological activities.

Recent studies have highlighted the potential of this compound as a promising candidate in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The morpholine ring, a five-membered heterocycle containing an oxygen atom, is known for its versatility in medicinal chemistry due to its ability to form hydrogen bonds and its lipophilic properties. Similarly, the piperidine moiety adds further complexity to the molecule, enhancing its ability to interact with biological targets such as enzymes or receptors.

The pyridine derivative in this compound, specifically the 5-bromo-3-(trifluoromethyl)pyridin-2-yl group, introduces additional functionality through its electron-withdrawing substituents. The bromine atom at position 5 and the trifluoromethyl group at position 3 significantly influence the electronic properties of the pyridine ring, making it more electron-deficient. This characteristic is crucial for modulating the molecule's reactivity and bioavailability.

Recent research has focused on optimizing the synthesis of this compound to improve yield and purity. Advanced synthetic techniques, including multi-component reactions and catalytic processes, have been employed to streamline its production. These advancements have not only enhanced the scalability of the synthesis but also opened avenues for further structural modifications to explore its pharmacokinetic profiles.

In terms of biological activity, this compound has shown potential as an inhibitor of key enzymes involved in metabolic pathways associated with chronic diseases such as diabetes and cardiovascular disorders. Preclinical studies have demonstrated its ability to modulate enzyme activity without significant off-target effects, making it a strong candidate for further development.

The incorporation of trifluoromethyl groups into organic molecules has been a focal point in recent drug design strategies due to their ability to enhance stability and bioavailability. In this compound, the trifluoromethyl group plays a pivotal role in stabilizing the pyridine ring and influencing its interaction with biological systems.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with target proteins. These studies have revealed that the morpholine and piperidine moieties contribute significantly to the molecule's ability to form stable interactions within protein binding pockets.

As research on this compound progresses, there is growing interest in exploring its potential applications beyond enzyme inhibition. Its structural features suggest possibilities for use in anti-inflammatory agents or as a scaffold for developing receptor agonists or antagonists.

In conclusion, 4-{1-[5-Bromo-3-(Trifluoromethyl)Pyridin-2-Yl]Piperidine-4-Carbonyl}Morpholine represents a cutting-edge chemical entity with immense potential in drug discovery and development. Its unique structure, combined with recent advancements in synthesis and biological evaluation, positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas.